![molecular formula C13H12BClO3 B597526 5-Benzyloxy-2-chlorophenylboronic acid CAS No. 1256346-10-7](/img/structure/B597526.png)
5-Benzyloxy-2-chlorophenylboronic acid
Overview
Description
5-Benzyloxy-2-chlorophenylboronic acid is a chemical compound with the CAS Number: 1256346-10-7 . It has a molecular weight of 262.5 and its IUPAC name is 5-(benzyloxy)-2-chlorophenylboronic acid . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H12BClO3/c15-13-7-6-11(8-12(13)14(16)17)18-9-10-4-2-1-3-5-10/h1-8,16-17H,9H2 . This code provides a specific description of the molecule’s structure.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, boronic acids are generally known to participate in Suzuki–Miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .Physical And Chemical Properties Analysis
The compound has a molecular weight of 262.5 and a density of 1.3g/cm3 . Its boiling point is 462.3ºC at 760 mmHg . The compound is solid in its physical form .Scientific Research Applications
Organic Synthesis and Catalysis
The versatility of boronic acids, including 5-benzyloxy-2-chlorophenylboronic acid, in organic synthesis is well-documented. These compounds are pivotal in cross-coupling reactions, such as the Suzuki-Miyaura coupling, to synthesize various organic molecules. For example, copper-facilitated Suzuki-Miyaura coupling has been utilized for preparing protected 5-arylthiophene-2-carboxaldehydes, demonstrating the utility of boronic acids in forming C-C bonds with high functional group tolerance. This method shows improved yields and purities by avoiding the acidic liberation step of boronic acid species, a common issue in traditional approaches (Hergert, Varga, Thurner, Faigl, & Mátravölgyi, 2018).
Antimicrobial Activity
Research into the antimicrobial properties of boronic acid derivatives highlights their potential in addressing drug-resistant bacterial strains. For instance, some thioureides derived from 2-(4-chlorophenoxymethyl)-benzoic acid have been shown to exhibit specific antimicrobial activities against a range of pathogens, including E. coli and S. aureus. This suggests that certain boronic acid derivatives could serve as effective antimicrobial agents, especially against multidrug-resistant infections (Limban, Chifiriuc, Missir, Chiriţă, & Bleotu, 2008).
Antioxidative Mechanisms
The antioxidative mechanisms of chlorogenic acid, a compound structurally related to phenylboronic acids, were studied to understand its potential antioxidative action. While not directly involving this compound, this research sheds light on the complex mechanisms through which boronic acid derivatives might exert antioxidative effects. The study concludes that in acidic and neutral media, chlorogenic acid can follow either hydrogen atom transfer or radical adduct formation pathways, suggesting similar potential pathways for related boronic acid derivatives (Tošović, Marković, Dimitrić Marković, Mojović, & Milenkovic, 2017).
Application in Fluorescent Probing
A novel near-infrared fluorescent probe utilizing an arylboronate group has been developed for the detection of benzoyl peroxide (BPO) in real samples, including in vivo imaging in zebrafish. This probe's design illustrates the application of boronic acid derivatives in creating sensitive and selective tools for biochemical detection and imaging, offering potential for further development in biosensing technologies (Tian, Li, Pang, Li, & Yang, 2017).
Safety and Hazards
5-Benzyloxy-2-chlorophenylboronic acid may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335) . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, and contact with skin and eyes . Protective gloves, clothing, and eye/face protection should be worn when handling this compound .
Mechanism of Action
Target of Action
5-Benzyloxy-2-chlorophenylboronic acid is primarily used as a reagent in the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process . The primary target of this compound is the palladium catalyst, which facilitates the bond formation .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In the Suzuki-Miyaura coupling reaction, the boronic acid group in the compound transfers an organic group to the palladium catalyst . This process involves the exchange of ligands between a metal and a non-metal .
Biochemical Pathways
The Suzuki-Miyaura coupling reaction is a key pathway affected by this compound . This reaction is widely used in organic synthesis for the formation of carbon-carbon bonds . The downstream effects include the creation of new organic compounds through the formation of these bonds .
Pharmacokinetics
Like other boronic acids, it is likely to have good stability and reactivity, making it useful in organic synthesis .
Result of Action
The primary result of the action of this compound is the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds, depending on the other reagents used in the reaction .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki-Miyaura coupling reaction is typically performed under mild conditions and is tolerant of a wide range of functional groups . Therefore, the compound is likely to be stable and effective under a variety of conditions. Specific reaction conditions, such as temperature and ph, can affect the rate and yield of the reaction .
Biochemical Analysis
Biochemical Properties
The nature of these interactions can vary depending on the specific structure of the boronic acid and the biomolecule involved .
Molecular Mechanism
It is known that boronic acids can form covalent bonds with biomolecules, which can lead to changes in enzyme activity and gene expression
properties
IUPAC Name |
(2-chloro-5-phenylmethoxyphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BClO3/c15-13-7-6-11(8-12(13)14(16)17)18-9-10-4-2-1-3-5-10/h1-8,16-17H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OABFVTYDVHFWDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)OCC2=CC=CC=C2)Cl)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30681649 | |
Record name | [5-(Benzyloxy)-2-chlorophenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30681649 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1256346-10-7 | |
Record name | Boronic acid, B-[2-chloro-5-(phenylmethoxy)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1256346-10-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [5-(Benzyloxy)-2-chlorophenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30681649 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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